Cas no 1209496-58-1 (3-chloro-5H-Pyrido[4,3-b]indole-4-carbonitrile)

• Product Name: 3-chloro-5H-Pyrido[4,3-b]indole-4-carbonitrile
• CAS No: 1209496-58-1
• MF: C₁₂H₆ClN₃
• MW: 227.649140834808
• CID: 1101896
• PubChem ID: 91666017
• Update Time: 2025-04-20

3-chloro-5H-Pyrido[4,3-b]indole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5H-Pyrido[4,3-b]indole-4-carbonitrile
• 1209496-58-1
• DB-356991

• Inchi： 1S/C12H6ClN3/c13-12-8(5-14)11-9(6-15-12)7-3-1-2-4-10(7)16-11/h1-4,6,16H
• InChI Key： PPCILKDORVOWMA-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C2=C(C=N1)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 227.0250249g/mol
• Monoisotopic Mass: 227.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.5Ų